Icofungipen
Overview
Description
Icofungipen is a novel antifungal compound that has shown promising results in laboratory experiments. It is a cyclic hexapeptide that was first isolated from a soil sample in Japan and has since been synthesized in the laboratory.
Scientific Research Applications
Efficacy and Pharmacokinetics in Treatment of Fungal Infections
Icofungipen, known for its inhibition of fungal protein synthesis, has been studied for its effectiveness in treating fungal infections. Petraitiene et al. (2005) investigated its efficacy in treating disseminated candidiasis in neutropenic rabbits. The study found dose-dependent clearance of Candida albicans from various tissues, including the central nervous system, without significant elevation in hepatic transaminases or creatinine levels, suggesting its effectiveness and safety in this model (Petraitiene et al., 2005).
In Vitro Activity and In Vivo Efficacy
Hasenoehrl et al. (2006) studied the in vitro and in vivo efficacy of Icofungipen against Candida albicans. They reported that despite modest in vitro activity, Icofungipen showed strong in vivo efficacy in mouse and rat models of C. albicans infection, including strains resistant to fluconazole. This highlights its potential for oral treatment of yeast infections (Hasenoehrl et al., 2006).
Chemical Analysis and Synthesis
Novak et al. (2009) demonstrated the successful use of LC-NMR and LC-MS for identifying impurities in Icofungipen, emphasizing the importance of chemical analysis in ensuring the purity and safety of the drug (Novak et al., 2009). Additionally, Kiss et al. (2015) and Hameršak et al. (2007) focused on the synthesis of cyclohexane and alicyclic β-amino acid derivatives related to Icofungipen, contributing to the understanding of its structural analogues and potential derivatives (Kiss et al., 2015), (Hameršak et al., 2007).
properties
IUPAC Name |
(1R,2S)-2-amino-4-methylidenecyclopentane-1-carboxylic acid |
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InChI |
InChI=1S/C7H11NO2/c1-4-2-5(7(9)10)6(8)3-4/h5-6H,1-3,8H2,(H,9,10)/t5-,6+/m1/s1 |
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InChI Key |
RKOUGZGFAYMUIO-RITPCOANSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C=C1CC(C(C1)N)C(=O)O |
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| Source | PubChem | |
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Isomeric SMILES |
C=C1C[C@H]([C@H](C1)N)C(=O)O |
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| Source | PubChem | |
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Molecular Formula |
C7H11NO2 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID90173515 |
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| Record name | Icofungipen | |
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Molecular Weight |
141.17 g/mol |
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Product Name |
Icofungipen | |
CAS RN |
198022-65-0 |
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| Record name | Icofungipen [INN] | |
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| Record name | Icofungipen | |
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| Record name | ICOFUNGIPEN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I20202Q8M8 | |
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